4-benzyl-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-benzyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H19N3O4S/c1-31(28,29)20-9-5-8-19(15-20)22-25-26-23(30-22)24-21(27)18-12-10-17(11-13-18)14-16-6-3-2-4-7-16/h2-13,15H,14H2,1H3,(H,24,26,27)
• InChI Key: UPUXAONGDZJTBH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

4-benzyl-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been extensively studied in scientific research. It is a member of the oxadiazole family, which has been shown to have a wide range of biological activities.

Scientific Research Applications

Antimicrobial and Antibacterial Activities

Research has shown that derivatives of 1,3,4-oxadiazole, which share structural similarities with 4-benzyl-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide, exhibit moderate to significant antibacterial activities. For instance, compounds synthesized with 1,3,4-oxadiazole rings have been screened against Gram-negative and Gram-positive bacteria, showing moderate to significant activity (H. Khalid et al., 2016). Similarly, novel sulfonyl derivatives incorporating the 1,3,4-oxadiazole moiety have demonstrated potent antimicrobial and antitubercular properties (G. V. Suresh Kumar et al., 2013).

Anticancer Activities

The anticancer potential of 1,3,4-oxadiazole derivatives has also been a subject of interest. Research involving the synthesis and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides has shown that these compounds exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer, with some derivatives showing higher activity than reference drugs (B. Ravinaik et al., 2021).

Anti-Inflammatory and Anticancer Agents

The synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides has been reported to yield compounds with anti-inflammatory and anticancer activities. These novel compounds were synthesized in fair to good yields and explored for their therapeutic potential (Madhavi Gangapuram et al., 2009).

Cardiac Electrophysiological Activity

Compounds with the 1H-imidazol-1-yl moiety, resembling the structure of this compound, have been investigated for their cardiac electrophysiological activity. These compounds were found to exhibit potency comparable to sematilide, a selective class III agent, indicating potential applications in treating arrhythmias (T. K. Morgan et al., 1990).